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molecular formula C6H4ClFN2 B3101873 4-Chloro-5-fluoro-6-vinylpyrimidine CAS No. 1403893-61-7

4-Chloro-5-fluoro-6-vinylpyrimidine

Cat. No. B3101873
M. Wt: 158.56 g/mol
InChI Key: OOPSUAVKHZVJLT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09388167B2

Procedure details

4,6-Dichloro-5-fluoropyrimidine (6 g, 36.0 mmol) was reacted with potassium vinyl trifluoroborate (1.60 g, 37.8 mmol, 1.05 eq), and caesium carbonate (17.58 g, 1.5 eq) in water/methyl tetrahydrofuran. The reaction was treated with Pd(PPh3)2Cl2 (504 mg, 0.02 eq) and PPh3 (189 mg, 0.02 eq) under argon. The reaction was heated to reflux and held under reflux for 20 hours. The reaction was quenched by the addition of further water and tert-butyl methyl ether. The organic phase was atmospherically distilled to remove the solvents. The residue was purified by column chromatography, 12-100% dichloromethane in hexane. The combined fractions were concentrated by fractional distillation to give 4.1 g (71% yield) of the product as a slightly yellow oil.
Quantity
6 g
Type
reactant
Reaction Step One
[Compound]
Name
potassium vinyl trifluoroborate
Quantity
1.6 g
Type
reactant
Reaction Step One
Name
caesium carbonate
Quantity
17.58 g
Type
reactant
Reaction Step One
Name
water methyl tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
504 mg
Type
catalyst
Reaction Step Two
Name
Quantity
189 mg
Type
catalyst
Reaction Step Two
Yield
71%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:7]([F:8])=[C:6](Cl)[N:5]=[CH:4][N:3]=1.C(=O)([O-])[O-].[Cs+].[Cs+].O.[CH3:17][CH:18]1CCCO1>Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[Cl:1][C:2]1[C:7]([F:8])=[C:6]([CH:17]=[CH2:18])[N:5]=[CH:4][N:3]=1 |f:1.2.3,4.5,^1:25,44|

Inputs

Step One
Name
Quantity
6 g
Type
reactant
Smiles
ClC1=NC=NC(=C1F)Cl
Name
potassium vinyl trifluoroborate
Quantity
1.6 g
Type
reactant
Smiles
Name
caesium carbonate
Quantity
17.58 g
Type
reactant
Smiles
C([O-])([O-])=O.[Cs+].[Cs+]
Name
water methyl tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Smiles
O.CC1OCCC1
Step Two
Name
Quantity
504 mg
Type
catalyst
Smiles
Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
Name
Quantity
189 mg
Type
catalyst
Smiles
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction was heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 20 hours
Duration
20 h
CUSTOM
Type
CUSTOM
Details
The reaction was quenched by the addition of further water and tert-butyl methyl ether
DISTILLATION
Type
DISTILLATION
Details
The organic phase was atmospherically distilled
CUSTOM
Type
CUSTOM
Details
to remove the solvents
CUSTOM
Type
CUSTOM
Details
The residue was purified by column chromatography, 12-100% dichloromethane in hexane
CONCENTRATION
Type
CONCENTRATION
Details
The combined fractions were concentrated by fractional distillation

Outcomes

Product
Name
Type
product
Smiles
ClC1=NC=NC(=C1F)C=C
Measurements
Type Value Analysis
AMOUNT: MASS 4.1 g
YIELD: PERCENTYIELD 71%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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